Cas no 898770-33-7 (3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898770-33-7
• MF: C₁₇H₁₅F₃O₂
• MW: 308.295015573502
• CID: 866815
• PubChem ID: 24725798
• Update Time: 2025-06-09

3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one
• 3-(2-METHOXYPHENYL)-4'-TRIFLUOROMETHYLPROPIOPHENONE
• AKOS016021477
• 898770-33-7
• MFCD03843078
• DTXSID10644191

• MDL： MFCD03843078
• Inchi： 1S/C17H15F3O2/c1-22-16-5-3-2-4-13(16)8-11-15(21)12-6-9-14(10-7-12)17(18,19)20/h2-7,9-10H,8,11H2,1H3
• InChI Key： NHOZJSVFUXFFHE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CCC1C=CC=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 308.10200
• Monoisotopic Mass: 308.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.52950

Additional information on 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one

Introduction to 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898770-33-7)

3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 898770-33-7, this molecule represents a confluence of aromatic rings and functional groups that make it a promising candidate for further investigation in drug discovery and development. The presence of both methoxy and trifluoromethyl substituents introduces distinct electronic and steric properties, which can be exploited to modulate its interactions with biological targets.

The compound's structure consists of a propanone backbone linked to two phenyl rings, one of which is substituted with a methoxy group at the 2-position, while the other is adorned with a trifluoromethyl group at the 4-position. This arrangement not only contributes to its molecular complexity but also suggests potential applications in designing molecules with enhanced binding affinity and selectivity. The trifluoromethyl group, in particular, is well-known for its ability to increase metabolic stability and binding interactions, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. The combination of 2-methoxyphenyl and 4-(trifluoromethyl)phenyl groups in 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one aligns with this trend, as it offers a structural framework that can be fine-tuned to achieve desired pharmacological effects. This compound has been explored in various preclinical studies as a potential scaffold for drugs targeting neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of this molecule is its potential to serve as a precursor for more complex derivatives. The propanone moiety provides a versatile site for further functionalization, allowing chemists to introduce additional groups that could enhance its biological activity. For instance, researchers have investigated analogs of this compound where the ketone group is replaced by other functional entities, such as amides or esters, to explore new pharmacological pathways.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one exemplify how combining different substituents can yield molecules with unique properties. The methoxy group contributes to hydrophilicity, while the trifluoromethyl group enhances lipophilicity, creating a balance that could be crucial for membrane permeability and target interaction. This dual nature makes it an attractive candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and optimize the structure of 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one for better interaction with biological targets. These studies have revealed that slight modifications in its structure can significantly alter its pharmacological profile, highlighting the importance of precision in drug design.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize scalability. These methodologies are essential for producing sufficient quantities of the compound for both preclinical and clinical studies. The ability to synthesize complex molecules like this one underscores the progress made in synthetic organic chemistry over the past few decades.

In conclusion, 3-(2-methoxyphenyl)-1-[4-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898770-33-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts worldwide.